Cas no 1621256-21-0 (2-Methyl-6-(methoxycarbonyl)pyridine-3-boronic acid)

• Product Name: 2-Methyl-6-(methoxycarbonyl)pyridine-3-boronic acid
• CAS No: 1621256-21-0
• MF: C₈H₁₀BNO₄
• MW: 194.98
• CID: 5143098
• PubChem ID: 130120200
• Update Time: 2024-11-05

2-Methyl-6-(methoxycarbonyl)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(methoxycarbonyl)pyridine-3-boronic acid
• 2-Pyridinecarboxylic acid, 5-borono-6-methyl-, 2-methyl ester
• DB-377573
• (6-(Methoxycarbonyl)-2-methylpyridin-3-yl)boronic acid
• 2-Methyl 5-borono-6-methyl-2-pyridinecarboxylate
• 1621256-21-0

• Inchi： 1S/C8H10BNO4/c1-5-6(9(12)13)3-4-7(10-5)8(11)14-2/h3-4,12-13H,1-2H3
• InChI Key： HBYNJTOVKQTBKA-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(C)=C(B(O)O)C=C1

Computed Properties

• Exact Mass: 195.0702880g/mol
• Monoisotopic Mass: 195.0702880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.6Ų